Cas no 1805635-96-4 (Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate
• CAS No: 1805635-96-4
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 4955504
• Update Time: 2025-08-05

Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)6-3-4-8(11)7(5-12)9(6)15/h3-4,15H,2H2,1H3
• InChI Key： IRNVWZMELZENJM-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate

Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate: A Comprehensive Overview

Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate, with the CAS number 1805635-96-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemical research. This compound is characterized by its unique structure, which includes a cyano group, a fluoro substituent, and a mercapto group attached to a benzoate backbone. The combination of these functional groups imparts distinctive chemical properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate in drug discovery, particularly in the development of anticancer agents. Researchers have found that the cyano group enhances the compound's ability to inhibit specific enzymes associated with tumor growth, while the fluoro substituent improves bioavailability and pharmacokinetic profiles. These findings suggest that this compound could serve as a lead molecule for designing more effective therapeutic agents.

In addition to its pharmaceutical applications, Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate has shown promise in materials science. The mercapto group enables the formation of strong sulfur-based bonds, which are crucial for creating robust polymer networks. Scientists have successfully utilized this compound as a precursor for synthesizing advanced polymers with enhanced mechanical and thermal stability. These materials hold potential for use in high-performance electronics and aerospace applications.

The synthesis of Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of the cyano group via nucleophilic substitution and the precise placement of the fluoro substituent through electrophilic aromatic substitution. The final step involves the attachment of the mercapto group, which requires careful control over reaction conditions to ensure optimal yields and purity.

From an environmental perspective, Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

In conclusion, Ethyl 3-cyano-4-fluoro-2-mercaptobenzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.